1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(2-phenoxyethyl)piperidine-3-carboxamide

• IUPAC Name: N-(2-phenoxyethyl)-1-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C20H23N7O2/c28-20(22-8-10-29-17-6-2-1-3-7-17)16-5-4-9-26(12-16)18-11-19(24-14-23-18)27-15-21-13-25-27/h1-3,6-7,11,13-16H,4-5,8-10,12H2,(H,22,28)
• InChI Key: BCBLQZTZLWQQFF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC=NC(=C2)N3C=NC=N3)C(=O)NCCOC4=CC=CC=C4
• Molecular Formula: C20H23N7O2
• Molecular Weight: 393.4 g/mol

Description

1-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)-N-(2-phenoxyethyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C20H23N7O2 and its molecular weight is 393.451. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Research has focused on synthesizing novel derivatives with structures similar to the specified compound, demonstrating a broad spectrum of biological activities. For instance, novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-inflammatory properties. These compounds exhibit significant cytotoxic activities against various cancer cell lines, highlighting their potential as therapeutic agents in cancer treatment (Rahmouni et al., 2016). Similarly, compounds derived from visnaginone and khellinone have shown notable anti-inflammatory and analgesic activities, suggesting their utility in managing pain and inflammation (Abu‐Hashem et al., 2020).

Antimicrobial and Antineoplastic Activities

Compounds with structures incorporating triazolopyrimidin and pyrimidinone moieties have been synthesized and tested for their antimicrobial activities. These studies demonstrate the potential of such compounds to act as effective antimicrobial agents, offering new avenues for the treatment of infectious diseases (Abdel-rahman et al., 2002). Additionally, certain pyridothienopyrimidines and pyridothienotriazines have been explored for their antimicrobial and antineoplastic activities, showing promising results that could lead to the development of new cancer therapies (Kambappa et al., 2017).

Anti-Angiogenic Properties and DNA Cleavage

Derivatives of N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide have been synthesized and shown to possess significant anti-angiogenic and DNA cleavage activities. These findings suggest their potential use in cancer treatment by inhibiting tumor growth and inducing cancer cell death through interference with DNA replication processes (Vinaya Kambappa et al., 2017).